3-(2-Aminoethyl)-1-(2-methylpropyl)urea

• Molecular Formula: C7H17N3O
• Molecular Weight: 159.23 g/mol
• IUPAC Name: 1-(2-aminoethyl)-3-(2-methylpropyl)urea
• InChI: InChI=1S/C7H17N3O/c1-6(2)5-10-7(11)9-4-3-8/h6H,3-5,8H2,1-2H3,(H2,9,10,11)
• InChI Key: IWNYZPYVDPNKQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)NCCN

Description

3-(2-Aminoethyl)-1-(2-methylpropyl)urea is a urea derivative characterized by a central urea backbone substituted with a 2-aminoethyl group and a 2-methylpropyl (isobutyl) group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Aminoethyl)-1-(2-methylpropyl)urea typically involves the reaction of 2-methylpropyl isocyanate with 2-aminoethylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

$$\text{2-methylpropyl isocyanate} + \text{2-aminoethylamine} \rightarrow \text{3-(2-Aminoethyl)-1-(2-methylpropyl)urea}$$2-methylpropyl isocyanate+2-aminoethylamine→3-(2-Aminoethyl)-1-(2-methylpropyl)urea

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would include steps such as purification and quality control to ensure the compound meets the required standards for its intended applications.

Chemical Reactions Analysis

Types of Reactions

3-(2-Aminoethyl)-1-(2-methylpropyl)urea can undergo various chemical reactions, including:

Oxidation: The amino groups can be oxidized to form corresponding oxides.

Reduction: The compound can be reduced to form simpler amines.

Substitution: The urea group can participate in substitution reactions with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles such as halides or amines under basic conditions.

Major Products Formed

Oxidation: Formation of oxides of the amino groups.

Reduction: Formation of simpler amines.

Substitution: Formation of substituted urea derivatives.

Scientific Research Applications

3-(2-Aminoethyl)-1-(2-methylpropyl)urea has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological molecules and pathways.

Medicine: Investigated for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(2-Aminoethyl)-1-(2-methylpropyl)urea involves its interaction with specific molecular targets. The aminoethyl group can interact with various enzymes and receptors, potentially modulating their activity. The urea backbone may also play a role in stabilizing these interactions, leading to specific biological effects.

Comparison with Similar Compounds

Structural Analogs in Receptor Modulation

• 1R Enantiomer of 3-(1-{[3,5-Bis(1-methylethyl)-1H-pyrazol-1-yl]methyl}-2-methylpropyl)-1-(2,4-difluorophenyl)urea (Urea 1R) Structure: Differs by replacing the aminoethyl group with a pyrazolylmethyl-difluorophenyl moiety. The 1R enantiomer is active, while the 1S enantiomer is inactive, highlighting stereochemical sensitivity . Comparison: The absence of a fluorinated aromatic group in 3-(2-aminoethyl)-1-(2-methylpropyl)urea may reduce receptor subtype selectivity but could improve solubility due to the hydrophilic aminoethyl group.

Aminoethyl-Containing Derivatives

• 1-(2-Aminoethyl)-2-methyl-5-nitroimidazole Dihydrochloride Monohydrate (CAS 49575-10-2) Structure: Features a nitroimidazole core instead of urea. Properties: Melting point = 195°C; molecular weight = 261.10 g/mol . Comparison: The nitroimidazole group confers antimicrobial properties, whereas the urea backbone in the target compound may favor hydrogen bonding interactions with biological targets.
• 3-(2-Aminoethyl)-7-methylindole (7-Methyltryptamine) Structure: Indole-based with an aminoethyl chain. Activity: Likely acts as a serotonin receptor agonist due to structural similarity to tryptamine . Comparison: The urea group in the target compound may reduce CNS penetration compared to indole derivatives but could enhance metabolic stability.

Urea-Based Pharmaceutical Impurities

• Imp. H(EP): (3RS)-1,3-Bis[4-(2-methylpropyl)phenyl]butan-1-one Structure: A ketone-containing urea analog with dual 2-methylpropylphenyl groups. Comparison: The target compound’s aminoethyl group may improve solubility in aqueous media compared to Imp. H.

Urea Derivatives with Heterocyclic Substituents

• 1-{(E)-[3-(1H-Imidazol-1-yl)-1-(4-methoxyphenyl)propylidene]amino}-3-(2-methylphenyl)urea Structure: Incorporates imidazole and methoxyphenyl groups. Activity: Likely targets enzymes or receptors requiring aromatic or heterocyclic binding motifs (e.g., kinases or GPCRs) . Comparison: The imidazole group enhances metal-binding capacity, which the target compound lacks, but the latter’s aminoethyl group may facilitate protonation at physiological pH.

High-Similarity Ureas from CAS Data

• 1-(3-Aminopropyl)-3-(3-(dimethylamino)propyl)urea (CAS 52338-87-1) Structure: Features dimethylamino and aminopropyl substituents. Similarity Score: 1.00 (structural near-analog) .
• 1,3-Bis(3-(methylamino)propyl)urea (CAS 623-95-0) Structure: Symmetric methylamino-propyl substituents. Similarity Score: 0.92 . Comparison: Symmetry may reduce conformational flexibility, whereas the target compound’s asymmetric substituents could allow for more diverse binding modes.

Key Research Findings and Implications

• Stereochemistry Matters : The 1R enantiomer of Urea 1R shows receptor specificity absent in its 1S counterpart, suggesting that chiral centers in the target compound (if present) must be carefully controlled .
• Solubility vs. Bioactivity: Aminoethyl groups (as in the target compound) may enhance aqueous solubility compared to lipophilic analogs like Urea 1R but could reduce membrane permeability .

Biological Activity

3-(2-Aminoethyl)-1-(2-methylpropyl)urea, also known as a derivative of urea, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C₅H₁₄N₄O
• Molecular Weight : 130.19 g/mol
• IUPAC Name : 3-(2-aminoethyl)-1-(2-methylpropyl)urea

The compound features a urea moiety substituted with an aminoethyl group and a branched alkyl chain, which may influence its biological interactions.

Antimicrobial Properties

Research indicates that 3-(2-Aminoethyl)-1-(2-methylpropyl)urea exhibits significant antimicrobial activity. For instance, studies have shown that compounds with similar structures can inhibit bacterial growth by disrupting cell wall synthesis and function. The specific mechanisms often involve interference with essential metabolic pathways in bacteria, leading to cell death .

Anticancer Potential

The compound has also been investigated for its anticancer properties. In vitro studies have demonstrated that it can induce apoptosis in cancer cell lines by activating caspase pathways, which are crucial for programmed cell death. For example, a study reported that derivatives similar to this compound showed increased apoptosis induction in breast cancer cell lines when treated with varying concentrations over 72 hours .

The precise mechanism of action for 3-(2-Aminoethyl)-1-(2-methylpropyl)urea is not fully elucidated; however, it is believed to involve:

• DNA Intercalation : Similar compounds have been shown to intercalate into DNA, disrupting replication and transcription processes.
• Enzyme Inhibition : The compound may inhibit key enzymes involved in cellular metabolism or signaling pathways.

Study 1: Antimicrobial Activity Assessment

A recent study evaluated the antimicrobial efficacy of 3-(2-Aminoethyl)-1-(2-methylpropyl)urea against various bacterial strains. The results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus and Escherichia coli. The study concluded that the compound could serve as a lead for developing new antimicrobial agents .

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	32
Pseudomonas aeruginosa	64

Study 2: Anticancer Activity Investigation

In another investigation focusing on the anticancer properties of related compounds, it was found that treatment with 3-(2-Aminoethyl)-1-(2-methylpropyl)urea resulted in a significant reduction in cell viability in MDA-MB-231 breast cancer cells. The IC50 value was determined to be approximately 15 µM after 48 hours of exposure .

Cell Line	IC50 (µM)
MDA-MB-231	15
Hs578T	20